2-[4-[2-[5-(2,2-dimethylbutyl)-1H-imidazol-2-yl]ethyl]phenyl]benzoic acid

• Molecular Formula: C24H28N2O2
• Molecular Weight: 376.5 g/mol
• IUPAC Name: 2-[4-[2-[5-(2,2-dimethylbutyl)-1H-imidazol-2-yl]ethyl]phenyl]benzoic acid
• InChI: InChI=1S/C24H28N2O2/c1-4-24(2,3)15-19-16-25-22(26-19)14-11-17-9-12-18(13-10-17)20-7-5-6-8-21(20)23(27)28/h5-10,12-13,16H,4,11,14-15H2,1-3H3,(H,25,26)(H,27,28)
• InChI Key: AXHVEQQLKVIZLO-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)CC1=CN=C(N1)CCC2=CC=C(C=C2)C3=CC=CC=C3C(=O)O

Description

2-[4-[2-[5-(2,2-Dimethylbutyl)-1H-imidazol-2-yl]ethyl]phenyl]benzoic acid is a structurally complex molecule featuring a benzoic acid core linked via a phenyl-ethyl spacer to a substituted imidazole ring. The imidazole moiety is further modified with a 2,2-dimethylbutyl group at position 5, introducing steric bulk and lipophilicity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [1,1’-Biphenyl]-2-carboxylic acid, 4’-[2-[5-(2,2-dimethylbutyl)-1H-imidazol-2-yl]ethyl]- typically involves multiple stepsThe reaction conditions often require the use of catalysts, specific solvents, and controlled temperatures to ensure high yields and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. Techniques such as continuous flow synthesis and automated reactors can be employed to produce the compound in bulk quantities .

Chemical Reactions Analysis

Types of Reactions

[1,1’-Biphenyl]-2-carboxylic acid, 4’-[2-[5-(2,2-dimethylbutyl)-1H-imidazol-2-yl]ethyl]- undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: Used to alter the oxidation state of the compound.

Substitution: Commonly involves replacing one functional group with another.

Common Reagents and Conditions

Typical reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions often involve specific temperatures, pressures, and solvents to achieve the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can introduce new functional groups such as halides or amines .

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for synthesizing more complex molecules. Its unique structure allows for the creation of novel materials with specific properties .

Biology

In biological research, the compound is studied for its potential as a drug candidate. Its imidazole moiety is known to interact with various biological targets, making it a promising scaffold for developing new therapeutics .

Medicine

Medicinal applications include its use in designing drugs that target specific enzymes or receptors. The compound’s ability to modulate biological pathways makes it a valuable tool in drug discovery .

Industry

In the industrial sector, [1,1’-Biphenyl]-2-carboxylic acid, 4’-[2-[5-(2,2-dimethylbutyl)-1H-imidazol-2-yl]ethyl]- is used in the production of advanced materials, such as polymers and coatings, due to its stability and functional versatility .

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The imidazole moiety can form hydrogen bonds and coordinate with metal ions, influencing various biochemical pathways. These interactions can modulate enzyme activity, receptor binding, and signal transduction, leading to the compound’s observed effects .

Comparison with Similar Compounds

Research Findings and Implications

Synthetic Feasibility : The synthesis of the target compound may parallel methods for imidazole-carboxylic acid derivatives (e.g., condensation of aldehyde precursors with glyoxal and ammonium acetate) but requires optimization to accommodate the bulky 2,2-dimethylbutyl group .

Biological Potential: The compound’s lipophilic profile suggests utility in targeting lipid-rich environments (e.g., membrane-bound enzymes), though this must be balanced with solubility limitations .

Structural Optimization : Comparative studies with hydroxylated benzimidazoles () indicate that introducing polar groups could modulate activity, offering a pathway for derivative synthesis .

Biological Activity

The compound 2-[4-[2-[5-(2,2-dimethylbutyl)-1H-imidazol-2-yl]ethyl]phenyl]benzoic acid (CAS Number: 1021937-07-4) is a complex organic molecule characterized by its biphenyl and imidazole structures. This unique combination suggests potential biological activities, making it a subject of interest in pharmacological research. This article reviews the biological activity of this compound, including its antimicrobial, anti-inflammatory, and anticancer properties, as well as its mechanisms of action.

Chemical Structure and Properties

• Molecular Formula : C22H27N3
• Molecular Weight : 333.48 g/mol
• IUPAC Name : 2-[4-[2-[5-(2,2-dimethylbutyl)-1H-imidazol-2-yl]ethyl]phenyl]benzoic acid
• SMILES Notation : CCC(C)(C)CC1=CN=C(CCC2=CC=C(C3=NC=CC=C3)C=C2)N1

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of similar imidazole-containing compounds. For instance, compounds with structural similarities have demonstrated effectiveness against various Gram-positive and Gram-negative bacteria. The evaluation of antimicrobial activity often employs standard methods such as disk diffusion and minimum inhibitory concentration (MIC) assays.

Compound	Target Bacteria	Inhibition Zone (mm)	MIC (µg/mL)
Compound A	S. aureus	15	125
Compound B	E. coli	12	100
Compound C	C. albicans	8	150

Note: The values above are indicative based on related studies, as specific data for the target compound may not be available.

Anti-inflammatory Activity

The anti-inflammatory potential of imidazole derivatives has been explored in various models. The mechanism typically involves inhibition of pro-inflammatory cytokines and modulation of signaling pathways such as NF-kB. In vitro studies have shown that certain derivatives can significantly reduce inflammation markers in cell cultures.

Anticancer Activity

Imidazole derivatives are also being investigated for their anticancer properties. Studies have indicated that these compounds can induce apoptosis in cancer cells through various mechanisms, including the activation of caspases and modulation of cell cycle progression.

Case Studies and Research Findings

• Antimicrobial Evaluation :
  A study published in MDPI assessed various imidazole derivatives for their antimicrobial activity against common pathogens. The results indicated that compounds with similar structural motifs to our target compound exhibited significant growth inhibition against several bacterial strains, particularly Gram-positive bacteria like Staphylococcus aureus and Enterococcus faecium .
• In Silico Studies :
  Computational docking studies have been employed to predict the binding affinity of the target compound to various biological targets. These studies suggest that the imidazole moiety plays a crucial role in interacting with enzymes involved in bacterial metabolism, thereby inhibiting their growth .
• Toxicity Assessment :
  Toxicity studies conducted on related compounds indicate varying degrees of toxicity towards aquatic organisms such as Daphnia magna. These assessments are crucial for evaluating the safety profile of new drug candidates .